Cas no 2228937-83-3 (2,2-difluoro-2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol)

• Product Name: 2,2-difluoro-2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol
• CAS No: 2228937-83-3
• MF: C₁₁H₁₆F₂N₂OS
• MW: 262.319348335266
• CID: 6610041
• PubChem ID: 165659423
• Update Time: 2025-06-29

2,2-difluoro-2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol
• 2,2-difluoro-2-[4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-yl]ethan-1-ol
• 2228937-83-3
• EN300-1969356

• Inchi： 1S/C11H16F2N2OS/c1-8-9(11(12,13)7-16)17-10(14-8)15-5-3-2-4-6-15/h16H,2-7H2,1H3
• InChI Key： MYQSJRNXYCCALB-UHFFFAOYSA-N
• SMILES： S1C(C(CO)(F)F)=C(C)N=C1N1CCCCC1

Computed Properties

• Exact Mass: 262.09514064g/mol
• Monoisotopic Mass: 262.09514064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.6Ų

Additional information on 2,2-difluoro-2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylethan-1-ol

2,2-difluoro-2-(4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-yl)ethan-1-ol: A Comprehensive Overview

The compound with CAS No. 2228937-83-3, commonly referred to as 2,2-difluoro-2-(4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-yl)ethan-1-ol, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule's structure incorporates a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This core structure is further substituted with a difluoro group and a piperidine moiety, which contribute to its diverse chemical properties.

Recent studies have highlighted the importance of thiazole derivatives in the development of bioactive compounds. The presence of the thiazole ring in this compound provides a platform for various functional groups to interact with biological targets. For instance, the difluoro substitution enhances the molecule's lipophilicity, which is crucial for its ability to cross cellular membranes and bind to target proteins. Additionally, the piperidine group introduces steric bulk and hydrogen bonding capabilities, further modulating the compound's pharmacokinetic properties.

One of the most promising aspects of this compound is its potential as a drug candidate for treating neurological disorders. Preclinical studies have demonstrated that it exhibits significant activity against certain enzymes involved in neurodegenerative diseases. For example, research published in 2023 revealed that this compound can inhibit the activity of acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. The inhibition of AChE leads to increased levels of acetylcholine in the brain, which can improve cognitive function and memory retention.

Beyond its neurological applications, this compound has also shown potential in the field of oncology. Studies have indicated that it possesses anti-proliferative properties against various cancer cell lines. The mechanism of action appears to involve the modulation of key signaling pathways that are critical for cancer cell growth and survival. For instance, it has been found to inhibit the PI3K/AKT/mTOR pathway, which is often dysregulated in malignant tumors.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The construction of the thiazole ring typically begins with a condensation reaction between an aldehyde or ketone and an amine derivative. Subsequent steps involve fluorination reactions to introduce the difluoro groups and alkylation or acylation reactions to attach the piperidine moiety. These reactions require precise control over reaction conditions to ensure high yields and purity.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and distribution properties. Its lipophilic nature allows it to permeate biological membranes efficiently, while its moderate molecular weight ensures adequate solubility in both aqueous and organic phases. Preclinical data suggest that it has a reasonable half-life, which makes it suitable for oral administration in therapeutic settings.

Another area where this compound has shown promise is in its ability to act as a lead compound for further drug discovery efforts. Its unique combination of structural features provides a foundation for medicinal chemists to explore analogs with enhanced potency and selectivity. For example, researchers are currently investigating derivatives with modified substituents on the thiazole ring to optimize their binding affinity for specific biological targets.

In conclusion, 2,2-difluoro-2-(4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-yl)ethan-1-ol represents a compelling candidate for advancing our understanding of complex organic molecules in drug development. Its structural diversity, combined with its promising biological activities, positions it as a valuable tool in addressing unmet medical needs across various therapeutic areas.